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Compound of Interest

Compound Name: Amanin
CAS No.: 21150-21-0
Cat. No.: B14720708

Get Quote
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Welcome to the technical support center for Amanin. This resource is designed for
researchers, scientists, and drug development professionals to address common solubility
challenges encountered during experiments with Amanin.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter when working with

Amanin solutions.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Amanin?

Al: For high concentrations, Dimethyl sulfoxide (DMSQO) and Methanol are recommended
solvents for preparing Amanin stock solutions.[2][3] Water can also be used, but the solubility
is lower.[4][5][6][71[8][9]

Q2: What is the maximum solubility of Amanin in common solvents?

A2: The following table summarizes the approximate maximum solubility of a-Amanitin in

various solvents.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Q3: How should | store Amanin stock solutions?

A3: Amanin stock solutions should be stored at -20°C.[2][4] It is recommended to aliquot the

stock solution to avoid repeated freeze-thaw cycles.[4]
Q4: Is Amanin stable in solution?

A4: Amanin is relatively stable when stored correctly. In a study on the thermostability of a-
Amanitin, it was found that in water at 4°C, 91% of the toxin remained after 6 months, while in
methanol at the same temperature, 97% remained.[1] However, at room temperature, the
stability in water decreases, with 86% remaining after 6 months.[1] It is unstable in boiling
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water, with only 5% remaining after 6 hours.[1] It is also sensitive to concentrated acids and
bases.[4][6][7]

Q5: How can | safely handle Amanin?

A5: Amanin is highly toxic.[10][11] Always wear appropriate personal protective equipment
(PPE), including gloves, a lab coat, and eye protection, when handling this compound.[10]
Handle in a well-ventilated area or a chemical fume hood.[10] In case of contact with skin,
wash immediately with plenty of water.[10]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Amanin Stock
Solution in Water

Materials:

o-Amanitin powder

Sterile, deionized water

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:
» Weigh the desired amount of a-Amanitin powder in a sterile microcentrifuge tube.

o Add the appropriate volume of sterile, deionized water to achieve a final concentration of 1
mg/mL.

» Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator to
aid dissolution.[2]

» Store the stock solution in aliquots at -20°C.[4]
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Protocol 2: Preparation of a 10 mg/mL Amanin Stock
Solution in DMSO

Materials:

o-Amanitin powder

Anhydrous DMSO

Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Sonicator

Procedure:

Weigh the desired amount of a-Amanitin powder in a sterile vial or tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10
mg/mL.

Vortex the solution vigorously. Use a sonicator to ensure the compound is fully dissolved.[2]

Store the stock solution in aliquots at -20°C, protected from light.[2]

Visualizations
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data, please view the interactive version.
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Caption: Workflow for preparing Amanin stock and working solutions.
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Caption: Simplified signaling pathway of a-Amanitin's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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